Cas no 919012-11-6 (3-benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919012-11-6
• MF: C₂₅H₂₅N₅O₂
• MW: 427.498305082321
• CID: 5976906
• PubChem ID: 16811980
• Update Time: 2025-05-19

3-benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 3-benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• AKOS016337601
• 2-benzyl-4,7,8-trimethyl-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• 919012-11-6
• F3234-0787
• AKOS000754757

• Inchi： 1S/C25H25N5O2/c1-16-17(2)30-21-22(26-24(30)29(16)18(3)20-13-9-6-10-14-20)27(4)25(32)28(23(21)31)15-19-11-7-5-8-12-19/h5-14,18H,15H2,1-4H3
• InChI Key： QMWSQIBFSPJDPA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CC1C=CC=CC=1)=O)N=C1N2C(C)=C(C)N1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 427.20082506g/mol
• Monoisotopic Mass: 427.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-Benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 919012-11-6, known as 3-benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of imidazopyridines and exhibits a complex structure that combines multiple functional groups and aromatic systems. The imidazo[1,2-g]purine core is a key structural feature that contributes to its unique properties and biological activity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure incorporates several substituents that enhance its stability and bioavailability. The benzyl group at position 3 and the phenylethyl group at position 8 are particularly notable for their role in modulating the compound's pharmacokinetic properties. These groups also contribute to the molecule's ability to interact with specific biological targets.

The synthesis of 3-benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-imidazo[1,2-g]purine-2,4-dione involves a series of carefully designed reactions that ensure high yield and purity. Researchers have optimized the synthetic pathway by incorporating advanced catalytic techniques and green chemistry principles. This has not only improved the efficiency of the synthesis but also reduced environmental impact.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. The imidazo[1,2-g]purine core has been shown to exhibit selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to target specific signaling pathways that are overactive in cancer cells.

In addition to its anticancer properties, this compound has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate neurotransmitter systems and reduce oxidative stress makes it a valuable candidate for further investigation in these areas.

The structural complexity of 3-benzyl-1,6,7-trimethyl-8-(1-phenylethyl)-imidazo[1,2-g]purine-2,4-dione presents both challenges and opportunities for researchers. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for confirming its purity and structure. Computational modeling has also played a crucial role in predicting its interactions with biological targets and optimizing its pharmacokinetic profile.

As research on this compound continues to advance, it is expected to contribute significantly to the development of new drugs with improved efficacy and reduced side effects. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines is further enhancing our understanding of its therapeutic potential.

In conclusion,3-benzyl-1